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Compound of Interest

Compound Name: 2-(Piperidin-1-ylmethyl)phenol
CAS No.: 4764-13-0
Cat. No.: B1220415

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
characteristics of the organic compound 2-(1-piperidinylmethyl)phenol. Due to the limited
availability of direct experimental data for this specific molecule, this guide also incorporates
data from closely related isomers and analogs, alongside computed theoretical values, to offer
a well-rounded profile. Detailed experimental protocols for its synthesis and the determination
of its key physicochemical properties are also presented.

Core Physicochemical Data

The following table summarizes the available quantitative data for 2-(1-piperidinylmethyl)phenol
and its related compounds. It is critical to distinguish between experimentally determined
values and computationally predicted data.
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Property Value Data Type Compound Source
2-(1-
Molecular L
C12H17NO piperidinylmethyl  [1]
Formula
)phenol
2-(1-
Molecular Weight  191.27 g/mol Computed piperidinylmethyl  [1]
)phenol
3-(1-
Melting Point 137-138 °C Experimental piperidinylmethyl  [2][3]
)phenol (isomer)
4-Methyl-2-(1-
56-57 °C Experimental piperidinylmethyl  [4]
)phenol (analog)
3-(1-
Boiling Point 308.1+17.0°C Predicted piperidinylmethyl  [2][3]
)phenol (isomer)
4-Methyl-2-(1-
81-847°C @ Experimental iperidinylmethyl ~ [4]
xperimenta iperidinylme
0.005 Torr P PP Y Y
)phenol (analog)
. 3-(1-
- Soluble in ] o
Solubility Experimental piperidinylmethyl  [2][3]
Methanol i
)phenol (isomer)
Moderately
soluble in water General
Phenols [5]
(general for Knowledge
phenols)
3-(1-
pKa 9.97+£0.10 Predicted piperidinylmethyl  [2][3]
)phenol (isomer)
2-(1-
LogP (XLogP3) 1.7 Computed piperidinylmethyl  [1]
)phenol
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2-(1-
Topological Polar _( o
23.5 A2 Computed piperidinylmethyl  [1]
Surface Area
)phenol
2-(1-
CAS Number 4764-13-0 piperidinylmethyl  [1]
)phenol

Synthesis and Experimental Protocols

2-(1-piperidinylmethyl)phenol is synthesized via the Mannich reaction, a three-component
condensation involving a phenol, formaldehyde, and a secondary amine (piperidine).[6][7]

Experimental Protocol: Synthesis via Mannich Reaction

This protocol outlines a general procedure for the synthesis of 2-(1-piperidinylmethyl)phenol.
Materials:

Phenol

o Formaldehyde (37% aqueous solution)

e Piperidine

« Ethanol (or other suitable solvent)

e Hydrochloric acid (for workup, if necessary)

e Sodium hydroxide (for workup)

» Dichloromethane (or other extraction solvent)

e Anhydrous magnesium sulfate

¢ Round-bottom flask

o Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve phenol (1 equivalent) in ethanol.
To this solution, add piperidine (1 equivalent).

Cool the mixture in an ice bath and slowly add formaldehyde (1 equivalent) with continuous
stirring.

After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature.

Heat the reaction mixture to reflux and maintain for a specified time (typically several hours),
monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture and remove the solvent under reduced pressure using a
rotary evaporator.

The crude product can be purified by column chromatography on silica gel or by
recrystallization from an appropriate solvent system.

Experimental Protocol: Melting Point Determination

Procedure:

A small, dry sample of the purified compound is packed into a capillary tube.
The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.
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e The temperature at which the substance starts to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Experimental Protocol: Solubility Assessment

Procedure:

To a small, fixed amount of solvent (e.g., 1 mL of water, ethanol, etc.) in a test tube, add a
small, pre-weighed amount of the compound.

« Stir or vortex the mixture at a constant temperature.

o Observe for dissolution. If the compound dissolves completely, add another pre-weighed
amount and repeat until saturation is reached.

» Solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or
quantitatively (e.g., in mg/mL).

Potential Biological Activity and Signaling

While no specific signaling pathways for 2-(1-piperidinylmethyl)phenol have been documented,
phenolic compounds are well-known for their antioxidant properties. This activity is generally
attributed to their ability to donate a hydrogen atom from the hydroxyl group to neutralize free
radicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

